Cas no 172427-04-2 (2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy-)

2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy- structure
172427-04-2 structure
Product name:2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy-
CAS No:172427-04-2
MF:C10H7BrO4
MW:271.064182519913
CID:230243
PubChem ID:3025914

2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy-
    • 5-bromo-6-hydroxy-7-methoxychromen-2-one
    • 2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy
    • 5-BROMO-6-HYDROXY-7-METHOXY-CHROMEN-2-ONE
    • 5-Bromo-6-hydroxy-7-methoxycoumarin
    • 172427-04-2
    • DTXSID00169282
    • Inchi: InChI=1S/C10H7BrO4/c1-14-7-4-6-5(9(11)10(7)13)2-3-8(12)15-6/h2-4,13H,1H3
    • InChI Key: FZABKNPGZYCBCP-UHFFFAOYSA-N
    • SMILES: BrC1C2C=CC(=O)OC=2C=C(OC)C=1O

Computed Properties

  • Exact Mass: 269.95300
  • Monoisotopic Mass: 269.952771
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.8
  • Tautomer Count: 3

Experimental Properties

  • Density: 1.74
  • Boiling Point: 411.3°Cat760mmHg
  • Flash Point: 202.6°C
  • Refractive Index: 1.638
  • PSA: 59.67000
  • LogP: 2.26970

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